Cas no 898766-25-1 (5-(2,4-Difluorophenyl)-5-oxovaleric acid)

• Product Name: 5-(2,4-Difluorophenyl)-5-oxovaleric acid
• CAS No: 898766-25-1
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 866926
• PubChem ID: 24726945
• Update Time: 2025-06-13

5-(2,4-Difluorophenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-difluorophenyl)-5-oxopentanoic acid
• 5-(2,4-DIFLUOROPHENYL)-5-OXOVALERIC ACID
• 898766-25-1
• DTXSID60645330
• AKOS009242093
• 5-(2,4-DIFLUOROPHENYL)-5-OXOVALERICACID
• MFCD01320104
• 5-(2,4-Difluorophenyl)-5-oxovaleric acid

• MDL： MFCD01320104
• Inchi： 1S/C11H10F2O3/c12-7-4-5-8(9(13)6-7)10(14)2-1-3-11(15)16/h4-6H,1-3H2,(H,15,16)
• InChI Key： PZANFSIBAIORCB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CCCC(=O)O)=O)F

Computed Properties

• Exact Mass: 228.06000
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 387.5°C at 760 mmHg
• Flash Point: 188.2°C
• Refractive Index: 1.508
• PSA: 54.37000
• LogP: 2.40240

Additional information on 5-(2,4-Difluorophenyl)-5-oxovaleric acid

Introduction to 5-(2,4-Difluorophenyl)-5-oxovaleric Acid (CAS No. 898766-25-1)

5-(2,4-Difluorophenyl)-5-oxovaleric acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 898766-25-1, is characterized by its unique structural features, which include a valeric acid moiety substituted with a difluorophenyl group. The presence of fluorine atoms in the aromatic ring introduces distinct electronic and steric properties, making this molecule a valuable intermediate in the development of novel therapeutic agents.

The< strong>5-(2,4-Difluorophenyl)-5-oxovaleric acid molecule is of particular interest due to its potential applications in medicinal chemistry. The valeric acid backbone is known for its ability to modulate biological pathways, while the difluorophenyl group enhances metabolic stability and binding affinity. These attributes have positioned the compound as a key building block in the synthesis of small-molecule inhibitors targeting various diseases.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into organic molecules often leads to improved bioavailability, reduced metabolic degradation, and increased binding affinity to biological targets. This phenomenon has been extensively studied in the context of drug design, where< strong>5-(2,4-Difluorophenyl)-5-oxovaleric acid has shown promise as a precursor for developing novel therapeutics.

One of the most compelling aspects of< strong>5-(2,4-Difluorophenyl)-5-oxovaleric acid is its versatility in synthetic chemistry. The compound can be readily modified through various functional group transformations, allowing chemists to tailor its properties for specific applications. For instance, it can be used to synthesize derivatives with enhanced solubility or improved target specificity. These modifications are crucial in optimizing drug candidates for clinical trials and eventual therapeutic use.

The< strong>CAS No. 898766-25-1 designation ensures that researchers have a unique identifier for this compound, facilitating accurate documentation and communication in scientific literature. This standardized nomenclature is essential for ensuring reproducibility and consistency across different laboratories and studies.

In the realm of drug discovery, the< strong>5-(2,4-Difluorophenyl)-5-oxovaleric acid structure has been explored in the development of inhibitors targeting enzymes involved in cancer metabolism. Fluorinated derivatives of valeric acids have demonstrated potent activity against enzymes such as pyruvate kinase M2 (PKM2), which plays a critical role in tumor cell metabolism. By leveraging the unique properties of this compound, researchers aim to develop novel anticancer agents that disrupt key metabolic pathways in cancer cells.

The synthesis of< strong>5-(2,4-Difluorophenyl)-5-oxovaleric acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are employed to construct the desired molecular framework efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase the advancements in organic chemistry that enable the production of complex molecules.

The pharmacological potential of< strong>5-(2,4-Difluorophenyl)-5-oxovaleric acid extends beyond oncology. Emerging research suggests its utility in addressing neurological disorders by modulating neurotransmitter systems. The difluorophenyl group's ability to interact with biological targets at a molecular level makes it an attractive scaffold for designing drugs that can cross the blood-brain barrier effectively.

In conclusion, 5-(2,4-Difluorophenyl)-5-oxovaleric acid (CAS No. 898766-25-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its role as a key intermediate in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.